![molecular formula C12H11N3O3S2 B4192343 N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide](/img/structure/B4192343.png)
N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide
Overview
Description
N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide, also known as nitazoxanide, is a synthetic antiprotozoal and antiviral drug. It was first approved by the FDA in 2002 for the treatment of diarrhea caused by Cryptosporidium parvum and Giardia lamblia. Nitazoxanide has also shown promising results in the treatment of viral infections such as influenza, hepatitis B and C, and COVID-19.
Mechanism of Action
Nitazoxanide works by inhibiting the pyruvate:ferredoxin oxidoreductase enzyme in protozoa, which is essential for energy production. In viruses, N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide inhibits the maturation of viral particles, preventing their release from infected cells.
Biochemical and Physiological Effects:
Nitazoxanide has been shown to have minimal toxicity in humans and animals. It is rapidly absorbed and metabolized in the liver, with a half-life of approximately 5 hours. Nitazoxanide is primarily excreted in the urine and feces.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide is its broad-spectrum activity against both protozoa and viruses. It is also relatively safe and well-tolerated in humans. However, this compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide. One area of interest is the development of new formulations that improve its solubility and bioavailability. Another area of research is the investigation of this compound's potential as a treatment for other viral infections, such as HIV and Ebola. Finally, there is ongoing research into the use of this compound as a prophylactic treatment for COVID-19, particularly in high-risk populations such as healthcare workers and elderly individuals.
Scientific Research Applications
Nitazoxanide has been extensively studied for its antiprotozoal and antiviral properties. In vitro studies have shown that N-(5-nitro-1,3-thiazol-2-yl)-3-(phenylthio)propanamide is effective against a wide range of viruses, including influenza, hepatitis B and C, and COVID-19. Nitazoxanide has also been shown to inhibit the replication of several protozoa, including Cryptosporidium parvum, Giardia lamblia, and Entamoeba histolytica.
properties
IUPAC Name |
N-(5-nitro-1,3-thiazol-2-yl)-3-phenylsulfanylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S2/c16-10(6-7-19-9-4-2-1-3-5-9)14-12-13-8-11(20-12)15(17)18/h1-5,8H,6-7H2,(H,13,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIVXEKDEWSUSHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NC2=NC=C(S2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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